![molecular formula C25H26N2O5 B6281278 1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-5-oxopyrrolidine-3-carboxylic acid CAS No. 2127240-81-5](/img/no-structure.png)
1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-5-oxopyrrolidine-3-carboxylic acid
Description
This compound is an amino acid derivative . It has a molecular weight of 432.48 and is in the form of a solid powder . The IUPAC name is 1-(1-(((9H-fluoren-9-yl)methoxy)carbonyl)piperidin-4-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C24H24N4O4/c1-15-22(23(29)30)25-26-28(15)16-10-12-27(13-11-16)24(31)32-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21H,10-14H2,1H3,(H,29,30) . This code provides a detailed description of the molecular structure.Physical And Chemical Properties Analysis
This compound is a solid powder . It has a molecular weight of 432.48 . The storage temperature is room temperature .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the protection of the piperidine nitrogen, followed by the introduction of the fluorenylmethoxycarbonyl (Fmoc) protecting group on the piperidine nitrogen. The Fmoc-protected piperidine is then coupled with the pyrrolidine-3-carboxylic acid derivative to form the desired compound.", "Starting Materials": [ "Piperidine", "9H-Fluorene", "Methanol", "Methanesulfonic acid", "Pyridine", "Diethyl ether", "Triethylamine", "Pyrrolidine-3-carboxylic acid", "N,N'-Dicyclohexylcarbodiimide", "Fmoc-Cl" ], "Reaction": [ "Protection of piperidine nitrogen with Fmoc-Cl in the presence of diisopropylethylamine (DIPEA)", "Reduction of 9H-fluorene to 9H-fluoren-9-ol using sodium borohydride in methanol", "Conversion of 9H-fluoren-9-ol to 9H-fluoren-9-ylmethanol using methanesulfonic acid in diethyl ether", "Coupling of Fmoc-protected piperidine with pyrrolidine-3-carboxylic acid derivative in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and pyridine", "Deprotection of Fmoc group using piperidine in DMF", "Oxidation of the resulting compound to form the desired product using 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) in dichloromethane" ] } | |
CAS RN |
2127240-81-5 |
Product Name |
1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-5-oxopyrrolidine-3-carboxylic acid |
Molecular Formula |
C25H26N2O5 |
Molecular Weight |
434.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-2-yl)acetic acid](/img/structure/B6281205.png)